4-((3,5-dinitropyridin-2-yl)amino)-N-(thiazol-2-yl)benzenesulfonamide

• IUPAC Name: 4-[(3,5-dinitropyridin-2-yl)amino]-N-(1,3-thiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C14H10N6O6S2/c21-19(22)10-7-12(20(23)24)13(16-8-10)17-9-1-3-11(4-2-9)28(25,26)18-14-15-5-6-27-14/h1-8H,(H,15,18)(H,16,17)
• InChI Key: UHYDXORAWJMCEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=C(C=C(C=N2)[N+](=O)[O-])[N+](=O)[O-])S(=O)(=O)NC3=NC=CS3
• Molecular Formula: C14H10N6O6S2
• Molecular Weight: 422.4 g/mol

Description

4-((3,5-dinitropyridin-2-yl)amino)-N-(thiazol-2-yl)benzenesulfonamide, also known as DPTBS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Photosensitizers for Photodynamic Therapy

Research has explored the development of new photosensitizers for photodynamic therapy (PDT), a treatment method that uses light-sensitive compounds to produce reactive oxygen species and kill cancer cells upon light activation. For instance, new zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base have been synthesized. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yields, and appropriate photodegradation quantum yields, making them potential candidates for Type II photosensitizers in cancer treatment through PDT (Pişkin, Canpolat, & Öztürk, 2020).

DNA Binding and Cleavage

Certain copper(II)-sulfonamide complexes have been studied for their DNA binding, cleavage capabilities, genotoxicity, and anticancer activity. These studies found that the specific sulfonamide derivative plays a crucial role in how these complexes interact with DNA. The complexes have shown varying degrees of DNA binding affinity, influencing their DNA cleavage efficiency and thus their potential as therapeutic agents in targeting cancer cells (González-Álvarez et al., 2013).

Anticancer and Antibacterial Agents

Research on benzenesulfonamide derivatives has extended into the synthesis of compounds for potential antitumor and antibacterial applications. A notable example includes the synthesis of thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives, which were evaluated for their in vitro activity against various human tumor cell lines and for antibacterial activity. Some of these compounds have shown higher activity against all tested cell lines than standard drugs, highlighting their significance as promising leads in the development of new therapeutic agents (Hafez, Alsalamah, & El-Gazzar, 2017).